(Z)-2-cyano-N-(furan-2-ylmethyl)-3-(2-phenylpyrimidin-5-yl)prop-2-enamide

• IUPAC Name: (Z)-2-cyano-N-(furan-2-ylmethyl)-3-(2-phenylpyrimidin-5-yl)prop-2-enamide
• InChI: InChI=1S/C19H14N4O2/c20-10-16(19(24)23-13-17-7-4-8-25-17)9-14-11-21-18(22-12-14)15-5-2-1-3-6-15/h1-9,11-12H,13H2,(H,23,24)/b16-9-
• InChI Key: CKNUBWRDAKJEFJ-SXGWCWSVSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC=C(C=N2)C=C(C#N)C(=O)NCC3=CC=CO3
• Isomeric SMILES: C1=CC=C(C=C1)C2=NC=C(C=N2)/C=C(/C#N)\C(=O)NCC3=CC=CO3
• Molecular Formula: C19H14N4O2
• Molecular Weight: 330.3 g/mol

Description

(Z)-2-cyano-N-(furan-2-ylmethyl)-3-(2-phenylpyrimidin-5-yl)prop-2-enamide, also known as TAK-659, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in various diseases. This compound has a unique chemical structure and exhibits promising pharmacological properties that make it a valuable tool for scientific research.

Scientific Research Applications

Neuroinflammation Imaging

• PET Imaging of Microglia : The compound (11C)CPPC, which includes a structure similar to (Z)-2-cyano-N-(furan-2-ylmethyl)-3-(2-phenylpyrimidin-5-yl)prop-2-enamide, has been developed for PET imaging of microglia. This is significant for studying neuroinflammation in various neuropsychiatric disorders such as Alzheimer’s disease and Parkinson’s disease (Horti et al., 2019).

Heterocyclic Chemistry and Synthesis

• Versatile Precursor for Novel Azines : Enaminone derivatives, which include furan moieties similar to (Z)-2-cyano-N-(furan-2-ylmethyl)-3-(2-phenylpyrimidin-5-yl)prop-2-enamide, have been used as precursors for creating novel azines and azolotriazines. This demonstrates the compound's utility in innovative synthetic routes in chemistry (Sanad & Mekky, 2018).

Agricultural Chemistry

• Synthesis and Biological Activities : Compounds with structures including cyanoacrylates with furan moieties, akin to (Z)-2-cyano-N-(furan-2-ylmethyl)-3-(2-phenylpyrimidin-5-yl)prop-2-enamide, have been synthesized and evaluated for their herbicidal, plant growth regulatory, fungicidal, and antiviral activities. This highlights the potential agricultural applications of such compounds (Liu et al., 2007).

Antimicrobial Research

• Synthesis and Antimicrobial Activity : The synthesis of thio-substituted ethyl nicotinate and pyridothienopyrimidine derivatives, structurally related to (Z)-2-cyano-N-(furan-2-ylmethyl)-3-(2-phenylpyrimidin-5-yl)prop-2-enamide, has shown potential in antimicrobial activities. This underscores the importance of such compounds in the development of new antimicrobial agents (Gad-Elkareem et al., 2011).

Organic Synthesis

• Gold-Catalyzed Cyclization : The gold-catalyzed cyclization of (Z)-enynols, closely related to (Z)-2-cyano-N-(furan-2-ylmethyl)-3-(2-phenylpyrimidin-5-yl)prop-2-enamide, provides an efficient route to synthesize fully substituted furans and dihydrofurans. This highlights the compound's role in facilitating novel organic synthesis methods (Liu et al., 2005).

Biocatalysis

• Enantioselective Ene-Reduction by Fungi : The use of marine and terrestrial fungi for the ene-reduction of E-2-cyano-3-(furan-2-yl) acrylamide, structurally related to the target compound, to produce (R)-2-cyano-3-(furan-2-yl)propanamide, exemplifies the biocatalytic applications of such compounds (Jimenez et al., 2019).